Cas no 104127-76-6 (Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate)

• Product Name: Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate
• CAS No: 104127-76-6
• MF: C₂₃H₂₁O₂P
• MW: 360.385407209396
• CID: 893529
• Update Time: 2025-04-19

Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate Chemical and Physical Properties

Names and Identifiers

• allyl oxycarbonylmethylene triphenylphosphorane
• prop-2-enyl 2-(triphenyl-λ⁵-phosphanylidene)acetate
• (allyloxycarbonylmethylidene)triphenylphosphorane
• [(allyloxy)carbonyl]methyltriphenylphosphonium ylide
• [(allyloxycarbonyl)methylene]triphenylphosphorane
• Acetic acid,(triphenylphosphoranylidene)-,2-propenyl ester
• Allyl (triphenylphosphoranylidene)acetate
• prop-2-en-1-yl (triphenyl-lambda5-phosphanylidene)acetate
• ALLYL (TRIPHENYLPHOSPHORANYLIDENE)ACETA&
• Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate
• Allyl oxycarbonylmethylene triphenylphosphorane, 95 %
• Acetic acid, 2-(triphenylphosphoranylidene)-, 2-propen-1-yl ester
• prop-2-enyl 2-(triphenyl-λ5-phosphanylidene)acetate

• Inchi： 1S/C23H21O2P/c1-2-18-25-23(24)19-26(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h2-17,19H,1,18H2
• InChI Key： JNQMUMNJRCNSAI-UHFFFAOYSA-N
• SMILES： C(OCC=C)(=O)C=P(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 360.12800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6

Experimental Properties

• Color/Form: solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 71-73 °C(lit.)
• Boiling Point: 500.2±43.0 °C at 760 mmHg
• Flash Point: 269.5±48.5 °C
• PSA: 36.11000
• LogP: 3.51190
• Solubility: Not determined
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives